Cas no 89769-67-5 (2,5-Hexanedione, 3,4-bis(1-methylethylidene)-)

2,5-Hexanedione, 3,4-bis(1-methylethylidene)- structure
89769-67-5 structure
Product name:2,5-Hexanedione, 3,4-bis(1-methylethylidene)-
CAS No:89769-67-5
MF:C12H18O2
MW:194.270123958588
CID:589579
PubChem ID:71326062

2,5-Hexanedione, 3,4-bis(1-methylethylidene)- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Hexanedione, 3,4-bis(1-methylethylidene)-
    • 3,4-di(propan-2-ylidene)hexane-2,5-dione
    • 89769-67-5
    • DTXSID40755305
    • Inchi: InChI=1S/C12H18O2/c1-7(2)11(9(5)13)12(8(3)4)10(6)14/h1-6H3
    • InChI Key: ULEKSIPNDQMTQJ-UHFFFAOYSA-N
    • SMILES: CC(=C(C(=O)C)C(=C(C)C)C(=O)C)C

Computed Properties

  • Exact Mass: 194.130679813g/mol
  • Monoisotopic Mass: 194.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 34.1Ų

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